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Compound of Interest

Compound Name: L-Aspartyl-L-phenylalanine

Cat. No.: B196057 Get Quote

Essential Safety and Handling of L-Aspartyl-L-
phenylalanine
IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This guide provides crucial safety protocols for laboratory professionals handling L-Aspartyl-L-
phenylalanine. Adherence to these procedures is vital for ensuring personal safety and proper

disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
L-Aspartyl-L-phenylalanine is a dipeptide that can cause skin, eye, and respiratory irritation.

[1] Therefore, stringent use of appropriate Personal Protective Equipment (PPE) is mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye Protection Chemical safety goggles
Protects against dust particles

and potential splashes.[2][3][4]

Hand Protection Nitrile gloves
Prevents skin contact and

irritation.[2][3][4]

Body Protection Laboratory coat
Minimizes contact with skin

and clothing.[2][3][4]

Respiratory Protection
Use in a well-ventilated area or

with a fume hood

Minimizes the inhalation of

airborne powder.[1][2]

Safe Handling and Operational Plan
A systematic approach to handling L-Aspartyl-L-phenylalanine is crucial to minimize

exposure and prevent contamination.

Experimental Protocol: Weighing and Handling of L-Aspartyl-L-phenylalanine Powder

Preparation: Designate a specific work area for handling the powder. Cover the work surface

with absorbent bench paper.[5]

Ventilation: All handling of dry L-Aspartyl-L-phenylalanine powder should be performed in

a chemical fume hood or a well-ventilated area to minimize dust inhalation.[2]

Weighing:

Tare a clean, empty container on the balance.

Transfer the desired amount of L-Aspartyl-L-phenylalanine to the container inside the

fume hood to contain any dust.

Close the container before removing it from the fume hood.[5]

Manipulation: When not in use, ensure the container is tightly sealed to prevent accidental

spillage.[1]
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Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if

gloves were worn.[1][2]

Diagram: Safe Handling Workflow for L-Aspartyl-L-phenylalanine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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